Cas no 756452-70-7 (4-(4-pyridyl)piperidine-4-carbonitrile)

• Product Name: 4-(4-pyridyl)piperidine-4-carbonitrile
• CAS No: 756452-70-7
• MF: C₁₁H₁₃N₃
• MW: 187.24
• MDL: MFCD20668633
• CID: 5095864
• PubChem ID: 53363274
• Update Time: 2026-03-02

4-(4-pyridyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-pyridin-4-ylpiperidine-4-carbonitrile
• 4-Piperidinecarbonitrile, 4-(4-pyridinyl)-
• 4-(4-pyridyl)piperidine-4-carbonitrile
• 4-(pyridin-4-yl)piperidine-4-carbonitrile
• PB43414
• SY321196
• 756452-70-7
• AKOS017530924
• BS-43616
• D78859
• MFCD20668633

• MDL： MFCD20668633
• Inchi： 1S/C11H13N3/c12-9-11(3-7-14-8-4-11)10-1-5-13-6-2-10/h1-2,5-6,14H,3-4,7-8H2
• InChI Key： WMPCBXHJYVFYIB-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CN=CC=2)(C#N)CC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.7Ų

Additional information on 4-(4-pyridyl)piperidine-4-carbonitrile

4-(4-pyridyl)piperidine-4-carbonitrile: A Comprehensive Overview

The compound 4-(4-pyridyl)piperidine-4-carbonitrile, identified by the CAS number 756452-70-7, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound, often abbreviated as PPC, has garnered attention due to its unique structural properties and potential for use in advanced materials and drug development. Recent studies have highlighted its role in the synthesis of novel organic compounds and its potential as a building block in medicinal chemistry.

The molecular structure of 4-(4-pyridyl)piperidine-4-carbonitrile consists of a piperidine ring fused with a pyridine moiety, creating a bicyclic system with conjugated aromaticity. The presence of the cyano group (-CN) at the 4-position of the piperidine ring introduces additional electronic characteristics, making it a versatile molecule for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its potential as a precursor for synthesizing complex heterocyclic compounds.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 4-(4-pyridyl)piperidine-4-carbonitrile. One notable approach involves the use of palladium-catalyzed coupling reactions, which enable efficient construction of the pyridine-piperidine framework. This method not only enhances the yield but also improves the purity of the final product, making it more suitable for large-scale production and industrial applications.

In terms of applications, PPC has shown promise in the field of drug discovery. Its ability to act as a scaffold for constructing bioactive molecules has been exploited in several studies targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, researchers have demonstrated that derivatives of PPC exhibit potent inhibitory activity against key enzymes involved in disease progression, highlighting its potential as a lead compound for drug development.

Beyond medicinal chemistry, PPC has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its role as a building block for constructing advanced materials with tailored electronic characteristics, such as organic semiconductors and light-emitting diodes (LEDs). These applications underscore the versatility and importance of this compound in modern material science research.

The synthesis and characterization of PPC have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity, enabling researchers to design more efficient synthetic pathways and explore new applications.

In conclusion, 4-(4-pyridyl)piperidine-4-carbonitrile, with its unique structural features and diverse applications, continues to be a subject of intense research interest. Its role as a versatile building block in organic synthesis, combined with its potential in drug discovery and materials science, positions it as an important molecule in contemporary chemical research. As ongoing studies uncover new properties and applications, this compound is likely to play an increasingly significant role in advancing both academic and industrial endeavors.